molecular formula C8H9NO3 B8767386 1-(2,4-Dihydroxy-phenyl)-ethanone oxime

1-(2,4-Dihydroxy-phenyl)-ethanone oxime

Cat. No. B8767386
M. Wt: 167.16 g/mol
InChI Key: FQPRUMXSHZSJGM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2,4-Dihydroxy-phenyl)-ethanone oxime is a useful research compound. Its molecular formula is C8H9NO3 and its molecular weight is 167.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(2,4-Dihydroxy-phenyl)-ethanone oxime suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2,4-Dihydroxy-phenyl)-ethanone oxime including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(2,4-Dihydroxy-phenyl)-ethanone oxime

Molecular Formula

C8H9NO3

Molecular Weight

167.16 g/mol

IUPAC Name

4-(N-hydroxy-C-methylcarbonimidoyl)benzene-1,3-diol

InChI

InChI=1S/C8H9NO3/c1-5(9-12)7-3-2-6(10)4-8(7)11/h2-4,10-12H,1H3

InChI Key

FQPRUMXSHZSJGM-UHFFFAOYSA-N

Canonical SMILES

CC(=NO)C1=C(C=C(C=C1)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2,4-dihydroxyacetophenone (25 g, 0.16 mol), hydroxylamine hydrochloride (14.8 g, 0.21 mol), sodium acetate (20 g, 0.24 mol) and water/dioxane (300 mL, 1:1) was stirred at room temperature for three days before the mixture was partitioned between chloroform and water. The organic layer was dried over anhydrous sodium sulfate, concentrated in vacuo and the residue was purified by flash column chromatography on silica gel with a gradient of ethyl acetate and dichloromethane to give the title compound as a white solid (11.67 g): 1H NMR (CD3OD, 200 MHz): δ=7.26 (m, 1H), 6.28 (m, 2H), 4.88 (s, 2H), 3.29 (m, 1H), 2.24 (s, 3H).
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
14.8 g
Type
reactant
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One

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